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Introduction

Geological carbon sequestration is a important strategy for mitigating the atmospheric
concentration of carbon dioxide (COz), a major contributor to climate change. This process
involves capturing CO2 from industrial sources and injecting it into deep geological formations
for long-term storage. A critical component of the security and permanence of this storage is
the in-situ formation of carbonic acid (H2COs) and its subsequent reactions with the host rock.
When CO: dissolves in formation water (brine), it forms carbonic acid, a weak acid that can
react with minerals in the reservoir rock.[1] This process, known as mineral carbonation, can
lead to the precipitation of stable carbonate minerals, effectively locking COz2 into a solid, stable
form.[1][2] These application notes provide a detailed overview of the role of carbonic acid in
geological CO2 sequestration, with a focus on quantitative data, experimental protocols, and
the visualization of key processes.

Data Presentation
Quantitative Data on CO2 Mineralization and Storage
Efficiency

The efficiency of CO:z sequestration is influenced by various factors, including the mineralogy of
the storage formation, temperature, pressure, and fluid chemistry.[2] Basaltic rocks and deep
saline aquifers are two of the most promising types of geological formations for CO:z storage.[3]
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Table 1: CO2 Mineralization in Basalt Formations

Parameter

Value

Conditions

Source

CO2 Mineralization
Rate

1.24 + 0.52 kg of
COz/m3 of basalt per

year

100 °C and 100 bar

[4]

Mineralization

~60% of injected COz2

mineralized within two

Wallula Basalt Pilot

[2]5](6]

Efficiency Project
years
~4% of available o )
_ Post-injection analysis
Pore Space reservoir pore space i
i ) at Wallula Basalt Pilot  [2][5][6]
Occupation occupied by )
Project
carbonates
Optimal Temperature
o Laboratory
for Olivine ~185°C ) [7]
) experiments
Carbonation
Optimal Temperature
) Laboratory
for Wollastonite ~100°C [7]

Carbonation

experiments

Table 2: CO2z Storage Efficiency in Deep Saline Aquifers
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Storage
Trapping Efficiency Formation Site-Specific
) Source
Mechanism Factor (P10 - Scale Scale
P90)
Various )
) ) 1.66% - 5.13% Formation Scale - [8]
Lithologies
Various
Lithologies and Site-Specific
N 4% - 17% - [8]
Depositional Scale
Environments
Can account for Minnelusa
Solubility 15-33% of Formation and ]
Trapping injected CO2 Bunter Formation
after 50 years modeling
Considered a
long-term and
. . . General
Mineral Trapping  highly secure [10]
consensus

trapping
mechanism

Signaling Pathways and Logical Relationships

The process of CO:z sequestration via carbonic acid involves a series of interconnected

chemical reactions and physical transport phenomena. These can be visualized as a signaling

pathway from the initial injection of COz to its final state as a stable mineral.

Supercritical CO2 Injection

CO2 Injection & Dissolution

Carbonic Acid
(H2C03) Formation

Mineral Trapping

[ carbonate wineral Permaner nt CO2 Storage
| Precipitation (e.g., CaCO3, MgCO3)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://www.mdpi.com/1996-1073/17/6/1297
https://www.mdpi.com/1996-1073/17/6/1297
https://www.youtube.com/watch?v=dxrBFnxJB30
https://www.mdpi.com/2076-3263/14/7/185
https://www.benchchem.com/product/b8815115?utm_src=pdf-body
https://www.benchchem.com/product/b8815115?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Caption: Geochemical pathway of CO:z from injection to mineral trapping.

Experimental Protocols
High-Pressure CO2-Rock Interaction Experiment

Objective: To investigate the geochemical reactions between CO:z-saturated brine and reservoir
rock samples under simulated subsurface conditions.

Materials:

» High-pressure, high-temperature reactor vessel (e.g., autoclave)
e Syringe pump for COz2 injection

e Heating mantle or oven for temperature control

e Pressure transducer and thermocouple

e Rock core or crushed rock samples from the target reservoir

e Synthetic brine mimicking the formation water composition

e Analytical equipment: pH meter, ion chromatograph (IC), inductively coupled plasma mass
spectrometer (ICP-MS), scanning electron microscope (SEM), X-ray diffractometer (XRD)

Procedure:
e Sample Preparation:

o Characterize the initial mineralogy and surface area of the rock samples using XRD and
BET analysis, respectively.

o Clean and dry the rock samples to remove any contaminants.
e Brine Preparation:

o Prepare a synthetic brine with a composition matching the target geological formation.
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o Degas the brine to remove dissolved oxygen.

o Experimental Setup:

o Place a known mass of the rock sample and a specific volume of brine into the reactor
vessel.

o Seal the reactor and heat it to the desired reservoir temperature.
e CO:2 Injection:

o Once the temperature has stabilized, inject liquid COz into the reactor using the syringe
pump until the target pressure is reached.

e Reaction Monitoring:

o Maintain the system at a constant temperature and pressure for the duration of the
experiment (days to months).

o Periodically, collect aqueous samples from the reactor to analyze for changes in pH,
alkalinity, and elemental concentrations using IC and ICP-MS.

o Post-Experiment Analysis:
o At the end of the experiment, carefully depressurize and cool the reactor.

o Recover the rock samples and analyze them using SEM to observe changes in mineral
morphology and XRD to identify any newly formed carbonate minerals.

Core Flooding Experiment

Objective: To evaluate the changes in petrophysical properties (porosity, permeability) and CO:2
trapping efficiency in a reservoir rock core during the flow of CO2-saturated brine.

Materials:

o Core flooding apparatus, including a core holder, pumps for fluid injection, pressure and
temperature controllers, and a back-pressure regulator.
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Reservoir rock core plug.

Synthetic brine and supercritical COs-.

Effluent fluid collection system.

Analytical equipment for fluid and rock analysis as in the previous protocol.
Procedure:
o Core Preparation:
o Clean, dry, and characterize the initial porosity and permeability of the core plug.
o Saturate the core with the synthetic brine.
o Experimental Setup:

o Install the saturated core into the core holder and apply confining pressure to simulate
overburden stress.

o Heat the system to the reservoir temperature.
o CO2-Saturated Brine Injection:
o Inject COz-saturated brine through the core at a constant flow rate.

o Monitor the differential pressure across the core to calculate permeability changes in real-
time.

o Effluent Analysis:

o Collect effluent fluid samples at regular intervals and analyze for pH, alkalinity, and
dissolved ion concentrations.

o Post-Experiment Analysis:

o After the experiment, carefully remove the core and perform post-characterization of
porosity and permeability.
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o Analyze sections of the core using SEM and XRD to identify mineral dissolution and
precipitation.
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Caption: Workflow for a typical CO:2 core flooding experiment.

Monitoring and Analytical Techniques
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Effective monitoring is crucial to verify the security and efficiency of geological CO:2

sequestration. Several analytical techniques are employed to detect and quantify the effects of

carbonic acid and subsequent mineral carbonation.

Table 3: Analytical Techniques for Monitoring CO2 Sequestration

Technique

Application

Information Obtained

Scanning Electron Microscopy
(SEM)

Analysis of rock samples

Visualization of mineral
dissolution and precipitation,

changes in pore structure.[10]

X-ray Diffraction (XRD)

Mineralogical analysis of rock

samples

Identification and quantification
of mineral phases, including

newly formed carbonates.[10]

lon Chromatography (IC)

Analysis of brine samples

Measurement of major anion

and cation concentrations.

Inductively Coupled Plasma
Mass Spectrometry (ICP-MS)

Analysis of brine samples

Measurement of trace element

concentrations.

pH and Alkalinity Titration

Analysis of brine samples

Determination of the acidity
and buffering capacity of the

formation water.

Seismic Monitoring

Reservoir-scale monitoring

Detection of changes in the
elastic properties of the rock
due to fluid substitution and

mineral precipitation.[11]

Conclusion

The formation of carbonic acid is a cornerstone of secure geological CO2 sequestration

through mineral trapping. Understanding the quantitative aspects of these geochemical

reactions and having robust experimental protocols are essential for accurately predicting the
long-term fate of stored COz and for optimizing injection strategies. The data, protocols, and
visualizations provided in these application notes offer a comprehensive resource for
researchers and professionals working to advance carbon capture and storage technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b8815115?utm_src=pdf-custom-synthesis
https://www.kgs.ku.edu/Publications/Bulletins/152_1/
https://www.mdpi.com/1996-1073/18/13/3489
https://graphviz.readthedocs.io/en/stable/manual.html
https://www.adv-res.com/Coal-Seq_Consortium/Technical_Reports/Phase%20II/Southern%20Illinois%20University/Final%20report%20-%20SIU.pdf
http://www.pesenterprise.com/service/special-core-analysis/
https://pubs.acs.org/doi/10.1021/acsomega.3c06899
https://geoconvention.com/wp-content/uploads/abstracts/2025/115695-geochemical-modelling-of-carbon-sequestr
https://www.mdpi.com/1996-1073/17/6/1297
https://www.youtube.com/watch?v=dxrBFnxJB30
https://www.mdpi.com/2076-3263/14/7/185
https://graphviz.org/
https://www.benchchem.com/product/b8815115#application-of-carbonic-acid-in-geological-co2-sequestration
https://www.benchchem.com/product/b8815115#application-of-carbonic-acid-in-geological-co2-sequestration
https://www.benchchem.com/product/b8815115#application-of-carbonic-acid-in-geological-co2-sequestration
https://www.benchchem.com/product/b8815115#application-of-carbonic-acid-in-geological-co2-sequestration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8815115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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